Cas no 6335-36-0 (1,1'-(2,4,6-trimethylbenzene-1,3-diyl)dipropan-1-one)

1,1'-(2,4,6-trimethylbenzene-1,3-diyl)dipropan-1-one structure
6335-36-0 structure
Product Name:1,1'-(2,4,6-trimethylbenzene-1,3-diyl)dipropan-1-one
CAS No:6335-36-0
MF:C15H20O2
MW:232.318104743958
CID:959889
PubChem ID:232044
Update Time:2025-04-19

1,1'-(2,4,6-trimethylbenzene-1,3-diyl)dipropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(2,4,6-trimethylbenzene-1,3-diyl)dipropan-1-one
    • 21.41-Dioxo-1.3.5-trimethyl-2.4-dipropyl-benzol; 1,3,5-Trimethyl-2,4-dipropionyl-benzol; Propanamide, N,N'-sulfonylbis-; 1,3,5-trimethyl-2,4-dipropionyl-benzene; eso-Dipropionyl-mesitylen; dipropionyldiazomethane; Dipropionylmesitylene; N,N'-dipropionyl-sulfamide; 1,3-dipropionyl-2,4,6-trimethylbenzene; CTK0J1050; 4-diazo-heptane-3,5-dione; 4-diazo-3,5-dioxoheptane; 4-Diazo-3,5-dioxoheptan; 29824-69-9; Dipropionylmesitylen; dipropionyl
    • NSC-29069
    • 6335-36-0
    • DTXSID60979485
    • 1,1'-(2,4,6-Trimethyl-1,3-phenylene)di(propan-1-one)
    • NSC29069
    • 1,3-Dipropionyl-2,4,6-trimethylbenzene
    • Inchi: 1S/C15H20O2/c1-6-12(16)14-9(3)8-10(4)15(11(14)5)13(17)7-2/h8H,6-7H2,1-5H3
    • InChI Key: IONRPGVAJLMVCK-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C(C)=CC(C)=C(C(CC)=O)C=1C

Computed Properties

  • Exact Mass: 232.1464
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 3.79720
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